Cas no 26819-11-4 (N-Ethyl-3-nitrobenzamide)

N-Ethyl-3-nitrobenzamide structure
N-Ethyl-3-nitrobenzamide structure
Product Name:N-Ethyl-3-nitrobenzamide
CAS No:26819-11-4
Molecular Formula:C9H10N2O3
Molecular Weight:194.1873
MDL:MFCD01211875
CID:852249
PubChem ID:4337561

N-Ethyl-3-nitrobenzamide Properties

Names and Identifiers

    • N-Ethyl-3-nitrobenzamide
    • Benzamide, N-ethyl-3-nitro-
    • 3-Nitro-benzoesaeure-aethylamid
    • 3-nitro-benzoic acid ethylamide
    • 3-Nitro-N-aethylbenzamid
    • Benzamide,N-ethyl-3-nitro
    • m-nitrobenzoylethylamide
    • N-Aethyl-3-nitro-benzamid
    • N-Ethyl-3-nitrophenylcarboxamide
    • 26819-11-4
    • F78617
    • AKOS000503438
    • N-ethyl-3-nitrobenzamide
    • MFCD01211875
    • STL071219
    • SCHEMBL8884550
    • CS-0208105
    • BBA81911
    • DA-07493
    • DTXSID20402062
    • Oprea1_782858
    • BS-27836
    • MDL: MFCD01211875
    • InChIKey: MEHSMNJKCAVTNH-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H10N2O3/c1-2-10-9(12)7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
    • SMILES: CCNC(C1=CC([N+]([O-])=O)=CC=C1)=O

Computed Properties

  • Exact Mass: 194.06900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 194.06914219g/mol
  • Heavy Atom Count: 14
  • Complexity: 225
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • LogP: 2.44250
  • PSA: 78.41000

N-Ethyl-3-nitrobenzamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BIRV-1g
BenzaMide, N-ethyl-3-nitro-
26819-11-4 98%
1g
$105.00
A2B Chem LLC
AF36747-1g
N-Ethyl-3-nitrobenzamide
26819-11-4 98%
1g
$97.00 2024-04-20
abcr
AB335152-1 g
N-Ethyl-3-nitrobenzamide; 98%
26819-11-4
1 g
€178.00 2023-07-19
Alichem
A019143011-10g
N-Ethyl-3-nitrobenzamide
26819-11-4 95%
10g
$518.84 2023-09-02
Ambeed
A522846-5g
N-Ethyl-3-nitrobenzamide
26819-11-4 98%
5g
$355.0 2024-08-03
Apollo Scientific
OR912583-1g
N-Ethyl-3-nitrobenzamide
26819-11-4 98%
1g
£115.00 2025-02-20
Crysdot LLC
CD12089870-10g
N-Ethyl-3-nitrobenzamide
26819-11-4 95+%
10g
$471
Fluorochem
217200-1g
N-Ethyl-3-nitrobenzamide
26819-11-4 95%
1g
£100.00 2022-03-01
TRC
E925343-100mg
N-Ethyl-3-nitrobenzamide
26819-11-4
100mg
$64.00 2023-05-18

N-Ethyl-3-nitrobenzamide Synthesis

N-Ethyl-3-nitrobenzamide Related Literature

26819-11-4 (N-Ethyl-3-nitrobenzamide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:26819-11-4)N-Ethyl-3-nitrobenzamide
A877133
Purity:99%
Quantity:5g
Price($):320.0